Cas no 946334-97-0 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide
• CAS No: 946334-97-0
• MF: C₂₃H₁₉F₃N₂O₃S
• MW: 460.468775033951
• CID: 5514113
• Update Time: 2025-06-12

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-3-(trifluoromethyl)-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C23H19F3N2O3S/c24-23(25,26)18-8-4-6-17(14-18)22(29)27-19-11-12-21-16(15-19)7-5-13-28(21)32(30,31)20-9-2-1-3-10-20/h1-4,6,8-12,14-15H,5,7,13H2,(H,27,29)
• InChI Key： GQWBYOVFOBZMPX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide (CAS No. 946334-97-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide (CAS No. 946334-97-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of a benzenesulfonyl group and a trifluoromethyl substituent, which contribute to its distinct chemical and biological properties.

The molecular structure of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide consists of a central tetrahydroquinoline core linked to a benzamide moiety through an amide bond. The benzenesulfonyl group attached to the tetrahydroquinoline ring enhances the compound's hydrophobicity and stability, while the trifluoromethyl group on the benzamide moiety imparts additional lipophilicity and metabolic stability. These structural features make it an attractive candidate for drug development.

In recent years, there has been a growing interest in the use of compounds with similar structures in the development of novel therapeutic agents. One of the key areas of research has been their potential as inhibitors of specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that compounds with a similar structure to N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide exhibit potent inhibitory activity against kinases and other protein targets involved in cancer and inflammatory diseases.

The biological activity of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound effectively inhibits the activity of specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are key regulators of cell cycle progression and proliferation. These findings suggest that it may have potential as an antiproliferative agent for the treatment of cancer.

In addition to its kinase inhibitory properties, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide has also shown promise as an anti-inflammatory agent. Studies have reported that it can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses. By inhibiting NF-κB activation, this compound may help reduce inflammation and prevent tissue damage associated with chronic inflammatory conditions.

The pharmacokinetic properties of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide have also been investigated to assess its suitability for drug development. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical evaluation.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(trifluoromethyl)benzamide (CAS No. 946334-97-0) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to inhibit key enzymes involved in cancer and inflammatory diseases makes it an attractive target for drug development. Ongoing research continues to explore its biological activities and pharmacological properties to fully realize its potential as a novel therapeutic agent.